Cas no 1040544-09-9 (2,3-dihydro-5-hydroxy-6-methyl-3-oxo-4-Pyridazinecarboxylic acid ethyl ester)

• Product Name: 2,3-dihydro-5-hydroxy-6-methyl-3-oxo-4-Pyridazinecarboxylic acid ethyl ester
• CAS No: 1040544-09-9
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 1097210
• PubChem ID: 68813042
• Update Time: 2025-04-20

2,3-dihydro-5-hydroxy-6-methyl-3-oxo-4-Pyridazinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-5-hydroxy-6-methyl-3-oxo-4-Pyridazinecarboxylic acid ethyl ester
• ethyl 5-hydroxy-6-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate
• SCHEMBL3849702
• AKOS032953088
• 1040544-09-9
• DA-33754

• Inchi： 1S/C8H10N2O4/c1-3-14-8(13)5-6(11)4(2)9-10-7(5)12/h3H2,1-2H3,(H2,10,11,12)
• InChI Key： PHNUTWFXHAUORG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(NN=C(C)C=1O)=O)=O

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 88Ų